4-(4-Methanesulfonyl-piperazin-1-yl)-phenylamine

• IUPAC Name: 4-(4-methylsulfonylpiperazin-1-yl)aniline
• InChI: InChI=1S/C11H17N3O2S/c1-17(15,16)14-8-6-13(7-9-14)11-4-2-10(12)3-5-11/h2-5H,6-9,12H2,1H3
• InChI Key: DFLQDPGZILSRHW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C2=CC=C(C=C2)N
• Molecular Formula: C11H17N3O2S
• DSSTOX Substance ID: DTXSID20359123
• Molecular Weight: 255.34 g/mol
• CAS RN: 442549-42-0

Description

4-(4-Methanesulfonyl-piperazin-1-yl)-phenylamine is an organic compound that has recently gained attention due to its potential applications in a variety of scientific research areas. The compound is also known as 4-MSP or 4-MSPP and is a derivative of piperazine. This compound is a white, crystalline solid and has a molecular weight of 240.3 g/mol. It is soluble in water, methanol, ethanol, and dimethyl sulfoxide (DMSO). 4-(4-Methanesulfonyl-piperazin-1-yl)-phenylamine has a wide range of applications, from drug development to biochemistry, and is of particular interest due to its ability to modulate the activity of enzymes and receptors.

Scientific Research Applications

“4-(4-(Methylsulfonyl)piperazin-1-yl)aniline” is an important organic intermediate. Organic intermediates are used in the synthesis of other organic compounds. .

This compound can be used in the pharmaceutical industry. .

.

It can also be used in the dyestuff field. .

Synthesis routes and methods

Procedure details

4-(4-Nitrophenyl)-1-methylsulfonylpiperazine (3.83 g, 13.4 mmol), as prepared in Reference Example 12a above, was mixed in methanol (100 ml) and 2 M ammonia in methanol (50 ml) and 10% palladium on carbon (400 mg) was added. The mixture was hydrogenated on a Paar apparatus (50 psi) for 3 h. The reaction was allowed to cool, the catalyst was filtered, washed with methanol then washed with chloroform. The chloroform portion contained a minor amount of the desired but looked purer. The chloroform portion was concentrated in vacuo and was recrystallized ethyl acetate to give 4-[4-(methylsulfonyl)-1-piperazinyl]benzenamine as a shiny brown solid (0.94 g, 27% yield, mp 192–193° C.). GC/MS (EI, M+) m/z=255.